Cas no 112966-13-9 (Anderson-Shapiro reagent)

• Product Name: Anderson-Shapiro reagent
• CAS No: 112966-13-9
• MF: C₄H₈ClO₃P
• MW: 170.531281471252
• CID: 106020
• Update Time: 2023-08-02

Anderson-Shapiro reagent Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaphospholane,2-chloro-4,5-dimethyl-, 2-oxide, (4S,5S)-
• (4S,5S)-2-Chloro-4,5-dimethyl-1,3,2-dioxaphospholane 2-oxide
• (4S,5S)-2-chloro-4,5-dimethyl-1,3,2λ⁵-dioxaphospholane 2-oxide
• (4S,5S)-2-CHLORO-4,5-DIME.-1,3,2-DIOXA- PHOSPHOLANE 2-OXIDE
• Anderson-Shapiro reagent

• Inchi： 1S/C4H8ClO3P/c1-3-4(2)8-9(5,6)7-3/h3-4H,1-2H3/t3-,4-/m0/s1
• InChI Key： NWEOITOLZSNNEX-IMJSIDKUSA-N
• SMILES： ClP1(=O)O[C@@H](C)[C@H](C)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.3 g/mL at 25 °C(lit.)
• Boiling Point: 84-86 °C/0.2 mmHg(lit.)
• Flash Point: 56 °C
• Refractive Index: n20/D 1.440(lit.)
• PSA: 45.34000
• LogP: 2.15710

Anderson-Shapiro reagent Security Information

• Hazardous Material transportation number：UN 2920 8/PG 2
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：2-8°C